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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzaldehyde

Cat. No.: B1272653 Get Quote

An In-depth Technical Guide to 3-Fluoro-4-methylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Fluoro-4-methylbenzaldehyde is a fluorinated aromatic aldehyde that serves as a crucial

intermediate in the synthesis of a variety of organic compounds. Its unique substitution pattern,

featuring both a fluorine atom and a methyl group on the benzene ring, imparts specific

chemical reactivity and physical properties that are leveraged in the fields of medicinal

chemistry, agrochemical development, and material science. This document provides a

comprehensive overview of its chemical structure, IUPAC nomenclature, physicochemical

properties, a known synthesis protocol, and its applications.

Chemical Structure and IUPAC Name
The chemical structure of 3-Fluoro-4-methylbenzaldehyde consists of a benzene ring

substituted with a formyl group (-CHO) at position 1, a methyl group (-CH3) at position 4, and a

fluorine atom (-F) at position 3.

IUPAC Name: 3-fluoro-4-methylbenzaldehyde[1]

Chemical Formula: C₈H₇FO[1][2]

SMILES: CC1=C(C=C(C=C1)C=O)F[1]
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InChI Key: UFPBMVRONDLOGK-UHFFFAOYSA-N[1]

Physicochemical Properties
A summary of the key quantitative data for 3-Fluoro-4-methylbenzaldehyde is presented in

the table below for ease of reference and comparison.

Property Value Source(s)

Molecular Weight 138.14 g/mol [1][2]

Appearance
Light yellow to yellow to

orange clear liquid
[2]

Boiling Point 206 °C [2]

Density 1.133 g/mL at 25 °C

Refractive Index n20/D 1.5245

Flash Point 82 °C (179.6 °F) - closed cup

Enthalpy of Vaporization
41.884 kJ/mol at boiling point

(479.15 K)
[3]

Purity Typically ≥ 95% or 98% [2]

CAS Number 177756-62-6 [1][2]

Experimental Protocol: Synthesis
A documented method for the synthesis of 3-Fluoro-4-methylbenzaldehyde involves the

direct fluorination of 4-methylbenzaldehyde.[3]

Reaction: Direct electrophilic fluorination of 4-methylbenzaldehyde.

Reagents:

4-methylbenzaldehyde (Substrate)

Elemental fluorine (Fluorinating agent)
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Acetonitrile (Solvent)

Methodology:

A solution of 4-methylbenzaldehyde is prepared in acetonitrile.

Elemental fluorine is carefully introduced into the reaction mixture.

The reaction is allowed to proceed under controlled conditions to yield 3-Fluoro-4-
methylbenzaldehyde.[3]

Note: This protocol is a general description. Researchers should consult specialized literature

for detailed experimental conditions, safety precautions, and purification techniques, as

working with elemental fluorine is highly hazardous.

Applications in Research and Development
3-Fluoro-4-methylbenzaldehyde is a versatile building block in organic synthesis, primarily

due to the electronic effects of the fluorine atom which can influence the reactivity of the

aldehyde and the aromatic ring.[2] The presence of fluorine can also confer desirable

properties such as increased metabolic stability and bioavailability in drug candidates.[2]

Key application areas include:

Pharmaceutical Development: It serves as a key intermediate in the synthesis of various

pharmaceuticals, including anti-inflammatory and analgesic drugs.[2]

Agrochemicals: This compound is utilized in the creation of new agrochemicals.[2]

Material Science: It is employed in the formulation of specialty polymers and resins to

enhance material properties like thermal stability and chemical resistance.[2]

Visualization of Synthesis Pathway
The following diagram illustrates the synthesis of 3-Fluoro-4-methylbenzaldehyde from 4-

methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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